Cas no 4427-56-9 (4-Methyl-2-isopropylphenol (Isothymol))

• Product Name: 4-Methyl-2-isopropylphenol (Isothymol)
• CAS No: 4427-56-9
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• MDL: MFCD00151522
• CID: 820977
• Update Time: 2025-09-18

4-Methyl-2-isopropylphenol (Isothymol) Chemical and Physical Properties

Names and Identifiers

• 2-Isopropyl-4-methylphenol
• 4-METHYL-2-ISOPROPYLPHENOL
• 4-methyl-2-propan-2-ylphenol
• 2-isopropyl-p-cresol
• 4-Methyl-2-isopropylphenol (Isothymol)

• MDL： MFCD00151522
• Inchi： 1S/C10H14O/c1-7(2)9-6-8(3)4-5-10(9)11/h4-7,11H,1-3H3
• InChI Key： DSTPUJAJSXTJHM-UHFFFAOYSA-N
• SMILES： CC(C1C(O)=CC=C(C)C=1)C

Computed Properties

• Exact Mass: 150.10452
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Density: 0.9910
• Melting Point: 35°C
• Boiling Point: 228°C
• Refractive Index: 1.5275
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons